Cas no 481-74-3 (Chrysophanol)

• Product Name: Chrysophanol
• CAS No: 481-74-3
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD00001208
• CID: 37681
• PubChem ID: 24853726
• Update Time: 2025-10-29

Chrysophanol Chemical and Physical Properties

Names and Identifiers

• Chrysophanic acid
• CHRYSOPHANOL
• 3-METHYLCHRYSAZIN
• 3-METHYLCHRYSAZINE
• 9,10-ANTHRACENEDIONE,1,8-DIHYDROXY-3-METHYL
• 1,8-DIHYDROXY-3-METHYL-9,10-ANTHRACENEDIONE
• 1,8-DIHYDROXY-3-METHYLANTHRAQUINONE
• RHUBARB EXTRACT
• 1,8-Dihydroxy-3-methyl-anthraquinone
• CHRYSOPHANOL(RG)
• CHRYSOPHANOL(SH) PrintBack
• 1,8-dihydroxy-3-methyl-9,10-anthraquinone
• 1,8-dihydroxy-3-methyl-9,10-antraquinone
• 1,8-dihydroxy-3-methylanthracene-9,10-dione
• 2-methyl-4,5-dihydroxy-9,10-anthraquinone
• 3-methyl-1,8-dihydroxyanthraquinone
• C.I. Natural Yellow 23
• Chrysophal
• turkeyrhubarb
• [ "1", "8-Dihydroxy-3-methylanthraquinone" ]
• 1
• Turkey rhubarb
• Crysophanic acid
• 4,5-Dihydroxy-2-methylanthraquinone
• Crysophanol
• C.I. 75400
• 2-Methyl-4,5-dihydroxyanthraquinone
• Anthraquinone, 1,8-dihydroxy-3-methy
• Tox21_202499
• Rumicin
• NCGC00091823-03
• 9,10-Anthracenedione, 1,8-dihydroxy-3-methyl- (9CI)
• NCGC00091823-04
• RHENIC ACID
• Anthraquinone,8-dihydroxy-3-methyl-
• HMS3656G17
• SCHEMBL308131
• Spectrum2_000043
• FT-0623813
• SR-01000712223-2
• CHRYSOPHANIC ACID [MI]
• NSC-646567
• Q-100527
• Spectrum3_001183
• CCG-38348
• DTXCID704832
• KBioGR_002053
• CAS-481-74-3
• Spectrum5_000153
• 1,8-Dihydroxy-3-methylanthra-9,10-quinone
• KBio2_006408
• SMR000156239
• 1,8-dihydroxy-3-methyl-anthracene-9,10-dione
• SW219732-1
• EX-A6777
• 9, 1,8-dihydroxy-3-methyl-
• 9,10-Anthracenedione, 1,8-dihydroxy-3-methyl-
• KBioSS_001272
• DivK1c_006417
• CHEMBL41092
• BRD-K59284035-001-02-0
• KBio2_001272
• NCGC00091823-01
• 1,8-Dihydroxy-3-methyl-9,10-anthracenedione, 9CI
• Anthraquinone, 1,8-dihydroxy-3-methyl-
• SpecPlus_000321
• NCGC00091823-05
• 1,8-Dihydroxy-3-methylanthra-9,10-quinone #
• Spectrum4_001477
• BDBM50455992
• A827496
• NSC 37132
• NSC-37132
• SPECTRUM300545
• HY-13595
• Chrysophansaeure
• NS00021170
• NCGC00091823-02
• SR-01000712223
• BRD-K59284035-001-03-8
• N-(diaminomethylene)formamide;3-METHYLCHRYSAZIN
• NSC37132
• BCP23439
• KBio2_003840
• Chrysophanic Acid,(S)
• SPBio_000165
• UNII-N1ST8V8RR2
• BCP9000004
• KBio3_002325
• Spectrum_000792
• BSPBio_002825
• N1ST8V8RR2
• 1,8-DIHYDROXY-3-METHYL-9,10-DIHYDROANTHRACENE-9,10-DIONE
• DTXSID6024832
• 4, 5-Dihydroxy-2-methylanthraquinone
• 1,8-Dihydroxy-3-methylanthraquinone, 98%
• NCGC00260048-01
• CHRYSOPHANIC ACID [WHO-DD]
• Chrysophanic acid (Chrysophanol)
• 8,9-dihydroxy-6-methyl-1,10-anthraquinone
• TURKEY-RHUBARB
• s2406
• Archinin
• C2505
• AKOS015905000
• CCRIS 3525
• HSDB 8483
• Chrysophanol, analytical standard
• EN300-7401332
• KBio1_001361
• NSC646567
• MLS000574888
• SDCCGMLS-0066504.P001
• MFCD00001208
• EINECS 207-572-2
• NSC 646567
• AC-7980
• LMPK13040006
• 481-74-3
• Q15410875
• CHEBI:3687
• 3-Methyl-1, 8-dihydroxyanthraquinone
• DS-9706
• Chrysophanic acid (1,8-dihydroxy-3-methylanthraquinone)
• MLSMR
• 1,8-Dihydroxy 3-methyl 9,10-anthraquinone
• ConMedNP.2909
• 1ST000528
• STL564344
• BRD-K59284035-001-07-9
• MSK000528
• HY-13595R
• Chrysophanol (Standard)
• 1,8-Dihydroxy-3-methyl-9,10-anthracenedione;1,8-Dihydroxy-3-methylanthraquinone;3-Methylchrysazin
• 207-572-2
• FC20424
• Chrysophanol

• MDL： MFCD00001208
• Inchi： 1S/C15H10O4/c1-7-5-9-13(11(17)6-7)15(19)12-8(14(9)18)3-2-4-10(12)16/h2-6,16-17H,1H3
• InChI Key： LQGUBLBATBMXHT-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CC2C(C3C=CC=C(C=3C(C=21)=O)O)=O

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 57
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6
• Molecular Weight: 254.24

Experimental Properties

• Color/Form: Orange powder
• Density: 1.2693 (rough estimate)
• Melting Point: 192.0 to 198.0 deg-C
• Boiling Point: 489.5℃ at 760 mmHg
• Flash Point: 263.9°C
• Refractive Index: 1.4872 (estimate)
• Solubility: chloroform: soluble1%
• Water Partition Coefficient: <0.1 g/100 mL at 18 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 74.60000
• LogP: 2.18160
• Solubility: Not determined
• Merck: 2258
• λmax: 429(MeOH)(lit.)
• Vapor Pressure: 3.69X10-10 mm Hg at 25 °C (est)

Chrysophanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26; S36; S37/39
• FLUKA BRAND F CODES：8-10
• RTECS：CB6725000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/38; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones
• Naphthoquinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Chrysophanol

Exploring the Multifaceted Potential of Chrysophanol (CAS No. 481-74-3): From Traditional Medicine to Modern Applications

Chrysophanol (CAS No. 481-74-3), a naturally occurring anthraquinone derivative, has garnered significant attention in recent years due to its diverse pharmacological properties. This bioactive compound, found in plants like Rheum palmatum and Aloe vera, bridges traditional herbal medicine with cutting-edge biomedical research. As interest in natural therapeutics and plant-derived compounds surges globally, Chrysophanol emerges as a promising candidate for addressing contemporary health challenges.

The molecular structure of Chrysophanol (C₁₅H₁₀O₄) features a distinctive anthraquinone backbone, which contributes to its antioxidant capacity and bioactivity. Researchers have identified its potential in modulating cellular pathways related to inflammation and oxidative stress – two key factors in aging and chronic diseases. Current studies explore its role in metabolic syndrome management, a trending health topic as global obesity rates rise.

In dermatological applications, Chrysophanol demonstrates notable skin-brightening effects by inhibiting tyrosinase activity, making it relevant to the booming cosmeceutical industry. This aligns with growing consumer searches for "natural skin lighteners" and "plant-based brightening agents". The compound's antimicrobial properties against common pathogens also position it as a potential alternative in the face of increasing antibiotic resistance concerns.

The neuroprotective potential of Chrysophanol represents another exciting frontier. Preliminary studies suggest it may help maintain cognitive function, tapping into the expanding market for brain health supplements. This connects with popular search queries about "natural nootropics" and "herbal cognitive enhancers" among health-conscious consumers.

From a technical perspective, advances in extraction techniques and purification methods have improved the yield and quality of Chrysophanol isolates. Modern analytical methods like HPLC and LC-MS enable precise quantification, addressing the demand for standardized herbal extracts in both research and commercial applications.

In agricultural contexts, Chrysophanol shows promise as a natural pesticide alternative, responding to the global push for sustainable farming practices. This application aligns with increasing searches for "eco-friendly crop protection" solutions among farmers and environmental advocates.

Quality control remains paramount when working with Chrysophanol. Reputable suppliers provide comprehensive certificates of analysis including HPLC purity data and spectroscopic confirmation (IR, NMR). These practices ensure researchers and manufacturers obtain material meeting stringent pharmaceutical standards.

The future of Chrysophanol research appears bright, with ongoing investigations into its molecular mechanisms and potential synergies with other bioactive compounds. As the scientific community continues to validate traditional knowledge with modern methodologies, this ancient remedy may find new applications in personalized medicine and integrative healthcare approaches.

For researchers considering Chrysophanol studies, proper solubility testing is essential due to its limited water solubility. Common solvents include DMSO and ethanol, with concentration-dependent effects requiring careful dose optimization in experimental designs.

Commercial availability of Chrysophanol has expanded significantly, with suppliers offering various grades from analytical standards to bulk quantities. This accessibility facilitates both basic research and product development across multiple industries, from nutraceuticals to functional foods.